Cas no 1152522-47-8 ((1-cyclopropyl-1H-1,3-benzodiazol-2-yl)methyl(methyl)amine)

• Product Name: (1-cyclopropyl-1H-1,3-benzodiazol-2-yl)methyl(methyl)amine
• CAS No: 1152522-47-8
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• MDL: MFCD11103309
• CID: 5205823
• PubChem ID: 43142730
• Update Time: 2026-03-06

(1-cyclopropyl-1H-1,3-benzodiazol-2-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-methanamine, 1-cyclopropyl-N-methyl-
• 1-(1-Cyclopropyl-1h-benzo[d]imidazol-2-yl)-N-methylmethanamine
• (1-cyclopropyl-1H-1,3-benzodiazol-2-yl)methyl(methyl)amine

• MDL： MFCD11103309
• Inchi： 1S/C12H15N3/c1-13-8-12-14-10-4-2-3-5-11(10)15(12)9-6-7-9/h2-5,9,13H,6-8H2,1H3
• InChI Key： IIAVHZQHJRBATG-UHFFFAOYSA-N
• SMILES： C1(CNC)N(C2CC2)C2=CC=CC=C2N=1

Additional information on (1-cyclopropyl-1H-1,3-benzodiazol-2-yl)methyl(methyl)amine

Introduction to Compound CAS No. 1152522-47-8: (1-Cyclopropyl-1H-1,3-Benzodiazol-2-yl)methyl(methyl)amine

The compound with CAS No. 1152522-47-8, commonly referred to as (1-cyclopropyl-1H-1,3-benzodiazol-2-yl)methyl(methyl)amine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzodiazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and materials science. The benzodiazole core of this molecule is a fused bicyclic structure consisting of a benzene ring and a diazole ring, which contributes to its unique electronic properties and reactivity.

The cyclopropyl substituent attached to the benzodiazole ring introduces additional strain and rigidity to the molecule, which can significantly influence its chemical behavior. This substitution pattern is often exploited in medicinal chemistry to modulate the physical and chemical properties of the compound, such as solubility, stability, and bioavailability. The presence of the methylamine group further enhances the molecule's versatility, as it can participate in various chemical reactions, including nucleophilic additions and hydrogen bonding interactions.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of (1-cyclopropyl-1H-1,3-benzodiazol-2-yl)methyl(methyl)amine through multi-component reactions and transition metal-catalyzed processes. These methods not only improve the yield and purity of the compound but also allow for greater control over its stereochemistry. The ability to synthesize this compound in large quantities has facilitated its exploration in diverse applications, ranging from agrochemicals to advanced materials.

In terms of biological activity, (1-cyclopropyl-1H-1,3-benzodiazol-2-yl)methyl(methyl)amine has shown promising results in preclinical studies as a potential therapeutic agent. Its ability to modulate key cellular pathways and interact with specific protein targets makes it a valuable lead compound in drug discovery programs. For instance, research has demonstrated that this compound exhibits selective inhibition against certain kinases involved in cancer progression, highlighting its potential as an anticancer agent.

Moreover, the unique electronic properties of this compound make it an attractive candidate for applications in optoelectronics and sensor technologies. The benzodiazole framework is known for its strong fluorescence properties, which can be further tuned by modifying substituents like the cyclopropyl group. This opens up possibilities for using this compound in light-emitting diodes (LEDs), photovoltaic devices, and biosensors.

From an environmental perspective, understanding the degradation pathways and ecological impact of (1-cyclopropyl-1H-1,3-benzodiazol-2-yl)methyl(methyl)amine is crucial for its sustainable use. Recent studies have investigated its biodegradation under various conditions, providing insights into its environmental fate and potential risks. These findings are essential for developing safe handling protocols and minimizing its ecological footprint.

In conclusion, (1-cyclopropyl-1H-1,3-benzodiazol-2-yl)methyl(methyl)amine (CAS No. 1152522-47-) represents a versatile and multifunctional compound with significant potential across multiple disciplines. Its unique structure, combined with recent advances in synthesis and application development, positions it as a key player in future innovations within chemistry and beyond.